Cas no 566200-37-1 (7-methyl-3-(2-nitroethenyl)-1H-Indole)

7-methyl-3-(2-nitroethenyl)-1H-Indole structure
566200-37-1 structure
Product Name:7-methyl-3-(2-nitroethenyl)-1H-Indole
CAS No:566200-37-1
MF:C11H10N2O2
MW:202.209302425385
CID:1114090
PubChem ID:76846556
Update Time:2025-04-20

7-methyl-3-(2-nitroethenyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-3-(2-nitroethenyl)-1H-Indole
    • 566200-37-1
    • 1h-indole,7-methyl-3-(2-nitroethenyl)-
    • Inchi: 1S/C11H10N2O2/c1-8-3-2-4-10-9(5-6-13(14)15)7-12-11(8)10/h2-7,12H,1H3/b6-5+
    • InChI Key: PPPVVXZQZOUDLZ-AATRIKPKSA-N
    • SMILES: [O-][N+](/C=C/C1=CNC2C(C)=CC=CC=21)=O

Computed Properties

  • Exact Mass: 202.074227566g/mol
  • Monoisotopic Mass: 202.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 61.6Ų
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